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Introduction

Systemic Lupus Erythematosus (SLE) is a multifaceted autoimmune disease characterized by
the production of autoantibodies against nuclear antigens, leading to inflammation and damage
in various organs, most notably the kidneys. The pathogenesis of SLE involves complex
interactions between genetic predisposition and environmental factors, with cytokine signaling
pathways playing a pivotal role. Tyrosine kinase 2 (TYK2), a member of the Janus kinase (JAK)
family, is a key mediator in the signaling of pro-inflammatory cytokines such as Type |
interferons (IFNs), interleukin-12 (IL-12), and IL-23, all of which are implicated in the
pathophysiology of lupus.

BMS-986202 is a potent and selective, orally active allosteric inhibitor of TYK2.[1] It uniquely
binds to the pseudokinase (JH2) domain of TYK2, stabilizing an inactive conformation and
thereby blocking downstream signal transduction.[2][3] This mechanism of action provides high
selectivity for TYK2 over other JAK family members, potentially offering a more targeted
therapeutic approach with an improved safety profile.[1] Preclinical studies have demonstrated
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the efficacy of TYK2 inhibition in various autoimmune models, including spontaneous and
induced models of lupus.

These application notes provide detailed protocols for the evaluation of BMS-986202 in
commonly used lupus animal models, guidance on data interpretation, and a summary of
expected outcomes based on available preclinical data.

Mechanism of Action of BMS-986202

BMS-986202 exerts its therapeutic effect by inhibiting TYK2-mediated signaling pathways that
are central to the inflammatory cascade in lupus.

Signaling Pathway of BMS-986202 Action
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Caption: BMS-986202 allosterically inhibits TYK2, blocking signaling from Type | IFN, IL-12,
and IL-23.

Quantitative Data Summary

The following tables summarize the in vitro potency and in vivo pharmacodynamic effects of
BMS-986202.
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Table 1: In Vitro Potency of BMS-986202

Target Assay IC50 Reference
TYK2 (JH2 domain ) )

o Biochemical Assay 0.19 nM
binding)
IFNa-stimulated )

] ) Kit225 T cells 10 nM
signaling
IL-23-stimulated )

] ) Kit225 T cells 12 nM
signaling
CYP2C19 Inhibition Biochemical Assay 14 uM

Table 2: In Vivo Pharmacodynamic Effects of BMS-986202 in Mice

Model Endpoint Dose % Inhibition Reference
IL-12/IL-18 _
IFNy production 2 mg/kg 46%
Induced
IL-12/1L-18 )
IFNy production 10 mg/kg 80%
Induced
IL-23-driven ) )
] Ear swelling 3-30 mg/kg/day Dose-responsive
acanthosis

Experimental Protocols
Spontaneous Lupus Model: NZB/W F1 Mice

The (NZB x NZW)F1 hybrid mouse is a widely used spontaneous model of lupus, developing a
disease that closely resembles human lupus nephritis.

Objective: To assess the prophylactic efficacy of BMS-986202 in delaying the onset and
reducing the severity of lupus nephritis in NZB/W F1 mice.

Materials:
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e Female NZB/W F1 mice (18-20 weeks of age)

 BMS-986202

e Vehicle (e.g., 0.5% methylcellulose in sterile water)

o Metabolic cages for urine collection

o ELISA kits for anti-dsDNA IgG quantification

» Reagents for kidney histology (formalin, paraffin, H&E, and PAS stains)

Experimental Workflow:
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Caption: Prophylactic treatment workflow for BMS-986202 in the NZB/W F1 lupus model
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Procedure:

¢ Animal Acclimatization: House female NZB/W F1 mice under standard laboratory conditions
for at least one week prior to the start of the experiment.

o Group Allocation: At 18-20 weeks of age, randomly assign mice to treatment groups (n=10-
15 per group):

o Group 1: Vehicle control (e.g., 0.5% methylcellulose)

o Group 2: BMS-986202 (e.g., 30 mg/kg)

o Group 3 (Optional): Positive control (e.g., cyclophosphamide)
e Drug Administration: Administer BMS-986202 or vehicle daily via oral gavage.
e Monitoring:

o Record body weight weekly.

o Monitor proteinuria weekly using metabolic cages and urinary protein test strips or a
guantitative assay. A sustained proteinuria level of >300 mg/dL is often considered a sign
of severe nephritis.

e Serum Collection: Collect blood via retro-orbital or submandibular bleeding every 2-4 weeks
to measure serum anti-dsDNA antibody levels.

o Endpoint and Tissue Collection: The study can be terminated at a fixed time point (e.g., 30-
36 weeks of age) or when humane endpoints are reached. At termination, collect blood for
final serological analysis and harvest kidneys and spleens.

e Analysis:
o Serology: Quantify serum anti-dsDNA IgG levels using ELISA.

o Kidney Histopathology: Fix one kidney in 10% neutral buffered formalin, embed in paraffin,
and section for Hematoxylin and Eosin (H&E) and Periodic acid-Schiff (PAS) staining.
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Score glomerulonephritis, interstitial inflammation, and vasculitis blindly by a trained
pathologist.

o Spleen Index: Weigh the spleen and calculate the spleen index (spleen weight/body
weight).

Induced Lupus Model: Pristane-Induced Lupus in
BALBI/c Mice

Intraperitoneal injection of pristane in non-autoimmune mouse strains like BALB/c induces a
lupus-like syndrome characterized by the production of autoantibodies and the development of

lupus nephritis.

Objective: To evaluate the therapeutic effect of BMS-986202 on established disease in the
pristane-induced lupus model.

Materials:

o Female BALB/c mice (8-10 weeks of age)

e Pristane (2,6,10,14-tetramethylpentadecane)
« BMS-986202

e Vehicle (e.g., 0.5% methylcellulose)

o Materials for serum collection, proteinuria measurement, and kidney histology as described
above.

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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